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Compound of Interest

Compound Name: 2-Ethylthiophene

Cat. No.: B1329412

An In-depth Technical Guide to the Health and Safety of 2-Ethylthiophene
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive health and safety information for 2-Ethylthiophene
(CAS No. 872-55-9), a heterocyclic building block used in various chemical syntheses,
including applications in organic semiconductors and as a Maillard product for aroma in food
products.[1][2] Due to its hazardous properties, a thorough understanding of its safe handling,
storage, and emergency procedures is critical for all personnel.

Hazard Identification and Classification

2-Ethylthiophene is classified as a hazardous chemical. It is a flammable liquid and vapor that
is harmful if swallowed, in contact with skin, or inhaled.[3] It is also known to cause skin, eye,
and respiratory irritation.[1][4][5]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following classifications based on aggregated notifications.[3]
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Hazard Class Category GHS Hazard Statement
H225: Highly flammable liquid

Flammable Liquids Category 2/ 3 and vapor / H226: Flammable
liquid and vapor

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

o H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 ]
skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 / 2A o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Note: Classification percentages vary across notifications depending on impurities and other

factors.[3] The most stringent classifications are presented.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 2-Ethylthiophene.

Table 1: Chemical and Physical Properties
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Property Value Source(s)

Molecular Formula CeHsS [1][6]

Molecular Weight 112.19 g/mol [3][6]

Appearance Colorless to p:lale.yellow or (417
yellow-green liquid

Odor Strong, unpleasant, stench [11[2]1[5]

Boiling Point 132-134 °C at 760 mmHg [5][8]

Melting Point -66.9 °C (estimate) [8]

Density 0.99 g/mL at 25 °C [8]

Vapor Density

3.87 (Air = 1)

[5]

Vapor Pressure

10.14 mmHg at 25 °C

(estimate)

[4]

Water Solubility

Insoluble; 292-378.6 mg/L at
25°C

[2]14](8]

Refractive Index

n20/D 1.513

[8]

| LogP (o/w) | 2.87 |[3][4] |

Table 2: Flammability and Exposure Data
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Property Value Source(s)
_ 21 °C to 29.6 °C (69.8 °F to
Flash Point [2][4][5]
85.3 °F) - closed cup
- Flammable Liquid, Category 2
GHS Flammability Class [315]
or3

Autoignition Temperature No data available [5]

Upper Flammability Limit No data available [5]

Lower Flammability Limit No data available [5]

UN Number UN1993 [2][5]

Hazard Class (Transport) 3 (Flammable Liquid) [2][5]

| Packing Group | 11 [[2][5] |
Table 3: Toxicological Data

Endpoint Value Notes Source(s)
The toxicological
properties have not
been fully

. GHS Category 4 investigated.
Acute Toxicity (Oral) - [31[5]
(Harmful) Specific LD50

values are not
available in the
reviewed literature.

Acute Toxicity GHS Category 4

Specific LD50 values

(Dermal) (Harmful) are not available.
Inhalation of high
o vapor concentrations
Acute Toxicity GHS Category 4
) may cause headache, [3][5]
(Inhalation) (Harmful)

dizziness, tiredness,

nausea, and vomiting.
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| Carcinogenicity | Not listed by IARC, NTP, ACGIH, or OSHA [[5] |

Experimental Protocols

Detailed experimental protocols for the specific toxicological and flammability data of 2-
Ethylthiophene are not publicly available in the cited safety data sheets. The classifications
are typically derived from data submitted to regulatory bodies like ECHA under REACH
regulations or determined according to standards such as the 2012 OSHA Hazard
Communication Standard.[5]

Below are generalized methodologies representative of the key experiments used to determine
such hazard classifications.

Methodology: Flash Point Determination (Closed-Cup Method) The flash point is a key
measure of a liquid's flammability. A common standard is ASTM D93 (Pensky-Martens Closed-
Cup Method).

o Apparatus: A brass test cup with a close-fitting lid equipped with a shutter, stirring device,
and ports for a thermometer and an ignition source.

e Procedure: A sample of 2-Ethylthiophene is placed in the test cup and heated at a slow,
constant rate while being continuously stirred.

« Ignition Test: At specified temperature intervals, the ignition source (a small flame or electric
igniter) is dipped into the vapor space above the liquid through the shutter opening.

o Determination: The flash point is the lowest temperature at which the application of the
ignition source causes the vapors above the liquid to ignite with a distinct flash.

Methodology: Acute Oral Toxicity Assessment (OECD Test Guideline 423) This method is used
to estimate the LD50 (the dose lethal to 50% of a test population) and classify a substance for
acute oral toxicity.

¢ Test Animals: Typically, a small number of female rats are used in a stepwise procedure.

o Dosage: A single dose of the substance is administered by oral gavage. The starting dose is
selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight).
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o Observation: The animals are observed for mortality, clinical signs of toxicity (e.g., changes
in skin, fur, eyes, respiration, behavior), and body weight changes for up to 14 days.

e Procedure Flow: The outcome of the test at one dose level determines the next step. If
mortality is observed, the test is repeated with a lower dose. If no mortality is observed, a
higher dose is used. This sequential process minimizes the number of animals required.

» Classification: The substance is classified into a GHS category based on the number of
mortalities observed at specific dose levels. For 2-Ethylthiophene's "Category 4"
classification, this would generally correspond to an LD50 value between 300 and 2000
mg/kg.

Safe Handling and Emergency Procedures

Adherence to strict safety protocols is mandatory when working with 2-Ethylthiophene. The
logical flow for ensuring safety involves a hierarchy of controls, from elimination and
substitution to engineering controls, administrative controls, and finally, personal protective
equipment (PPE).

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 2-Ethylthiophene.

In the event of an exposure, immediate and appropriate first aid is crucial. The following
diagram outlines the necessary steps based on the route of exposure.
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Exposure to
2-Ethylthiophene
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artificial respiration. before reuse. get medical advice/attention.

\

Drink plenty of water afterwards.

Seek Immediate
Medical Attention
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Caption: First aid decision-making flow for 2-Ethylthiophene exposure incidents.
Spill, Leak, and Disposal Procedures
Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area.[9] Avoid breathing vapors and
ensure adequate ventilation.[9] Remove all sources of ignition and use non-sparking tools.[5]

» Environmental Precautions: Prevent the product from entering drains.[9]
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o Containment and Cleanup: Cover drains. Absorb the spill with inert, non-combustible
material (e.g., sand, earth, vermiculite).[10] Collect and place in a suitable, closed container
for disposal.[10]

Disposal Considerations: Waste must be disposed of in accordance with local, regional, and
national hazardous waste regulations.[5] Chemical waste generators are responsible for
determining if a discarded chemical is classified as hazardous waste and ensuring complete
and accurate classification.[5] Do not dispose of it into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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